1-(2-Fluorobenzoyl)-4-piperidinone

• Molecular Formula: C12H12FNO2
• Molecular Weight: 221.23 g/mol
• IUPAC Name: 1-(2-fluorobenzoyl)piperidin-4-one
• InChI: InChI=1S/C12H12FNO2/c13-11-4-2-1-3-10(11)12(16)14-7-5-9(15)6-8-14/h1-4H,5-8H2
• InChI Key: YZRCMMMWARWMAL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)C(=O)C2=CC=CC=C2F

Description

1-(2-Fluorobenzoyl)-4-piperidinone is a useful research compound. Its molecular formula is C12H12FNO2 and its molecular weight is 221.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluorobenzoyl chloride (10.5 g, 66.5 mmol) was added to a stirred solution of 4-piperidone hydrochloride (6.0 g, 60.5 mmol) and DIPEA (3.0 mL, 17.1 mmol) in DCM (150 mL). The mixture was stirred at room temperature for 2 hours and extracted with a 10% solution of citric acid, a saturated solution of Na2CO3 and H2O. The organic layer was separated, dried (Na2SO4), filtered and the solvent evaporated in vacuo to yield 1-(2-fluorobenzoyl)-4-piperidinone (5.5 g, 41% yield) that was used in the next step without further purification.